Iodine-120

• CAS No.: 15480-34-9
• Molecular Formula: HI
• Molecular Weight: 120.9181 g/mol
• IUPAC Name: iodane
• InChI: InChI=1S/HI/h1H/i1-7
• InChI Key: XMBWDFGMSWQBCA-NOHWODKXSA-N
• SMILES: I
• Isomeric SMILES: [120IH]
• Synonyms: 120I radioisotope; I-120 radioisotope; Iodine-120

Description

Iodine-120 (¹²⁰I) is a radioactive isotope of iodine with a mass number of 120 and 53 protons. It is classified as a radionuclide with emerging applications in both scientific research and industrial contexts. Key characteristics include:

• Production: Primarily synthesized via low-energy nuclear reactions such as (p, n), (p, α), or (d, n) using enriched target isotopes .
• Decay Mode: Undergoes beta decay or positron emission, contributing to its short half-life (estimated at minutes) .

Comparison with Similar Compounds

Table 1: Key Properties of Selected Iodine Isotopes

Isotope	Half-Life	Decay Mode	Primary Applications	Reportable Quantity (EPA, μCi)
I-120	Minutes	β⁻/Positron	Dark matter research, radiation studies	10
I-123	13.2 hours	Electron capture	SPECT imaging (thyroid)	10
I-124	4.18 days	Positron emission	PET imaging	0.1
I-125	59.4 days	Electron capture	Brachytherapy, immunoassays	0.01
I-131	8.02 days	β⁻ decay	Thyroid cancer therapy	0.01
I-129	15.7 million yrs	β⁻ decay	Environmental tracer	0.001

Stability and Decay Characteristics

• Half-Life: Iodine-120’s extremely short half-life limits its utility in medical applications but makes it suitable for short-term experimental studies, such as real-time radiation sensitization or dark matter detection . In contrast, I-125 and I-131 have longer half-lives, enabling sustained therapeutic or diagnostic use .
• Decay Pathways : Unlike I-124, which emits positrons for PET imaging, I-120’s dual decay mode (β⁻/positron) may complicate its use in medical imaging but offers versatility in nuclear physics research .

Production Methods

• This compound is produced via low-energy cyclotron reactions (e.g., (p, n) on enriched tellurium or antimony targets), similar to copper-64 and yttrium-86 . This contrasts with reactor-produced isotopes like I-131, which are generated through neutron irradiation of tellurium .

Regulatory Considerations

• Reportable Quantities : this compound has a higher permissible quantity (10 μCi) compared to I-125 (0.01 μCi) but is more strictly regulated than I-128 (1,000 μCi) due to differences in radiation type and energy .
• State-Level Variations : Wisconsin permits 100 μCi of I-120, while Maryland requires labeling at 100 μCi, reflecting localized risk assessments .